Cas no 64249-87-2 (1-Nonyne, 3-methoxy-3-methyl-)

1-Nonyne, 3-methoxy-3-methyl- structure
1-Nonyne, 3-methoxy-3-methyl- structure
Product Name:1-Nonyne, 3-methoxy-3-methyl-
CAS No:64249-87-2
MF:C11H20O
MW:168.275903701782
CID:424375
PubChem ID:12557022
Update Time:2025-04-19

1-Nonyne, 3-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Nonyne, 3-methoxy-3-methyl-
    • 3-methoxy-3-methylnon-1-yne
    • 64249-87-2
    • AKOS006238791
    • SCHEMBL13931293
    • DTXSID50502468
    • Inchi: 1S/C11H20O/c1-5-7-8-9-10-11(3,6-2)12-4/h2H,5,7-10H2,1,3-4H3
    • InChI Key: CHTCFOZBENGLQN-UHFFFAOYSA-N
    • SMILES: O(C)C(C#C)(C)CCCCCC

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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